Cas no 265121-06-0 (dendronesterol B)

• Product name: dendronesterol B
• CAS No: 265121-06-0
• MF: C₂₉H₅₀O₆
• MW: 494.703710079193
• CID: 6644375
• PubChem ID: 10601280

dendronesterol B Chemical and Physical Properties

Names and Identifiers

• dendronesterol B
• CHEMBL500908
• [(3S,5R,6R,8R,9S,10R,13S,14S,15R,17R)-3,5,6,15-tetrahydroxy-10-methyl-17-[(2R)-6-methylheptan-2-yl]-1,2,3,4,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-13-yl]methyl acetate
• 265121-06-0
• Cholestane-3,5,6,15,18-pentol, 18-acetate, (3beta,5alpha,6beta,15beta)-
• DTXSID501193904

• Inchi： 1S/C29H50O6/c1-17(2)7-6-8-18(3)23-14-24(32)26-21-13-25(33)29(34)15-20(31)9-11-27(29,5)22(21)10-12-28(23,26)16-35-19(4)30/h17-18,20-26,31-34H,6-16H2,1-5H3/t18-,20+,21-,22+,23-,24-,25-,26-,27-,28+,29+/m1/s1
• InChI Key： JHOOMRTVCYMNBF-HMPQKCPASA-N
• SMILES： O[C@]12C[C@H](CC[C@]1(C)[C@H]1CC[C@]3(COC(C)=O)[C@@H]([C@H](C)CCCC(C)C)C[C@H]([C@H]3[C@@H]1C[C@H]2O)O)O

Computed Properties

• Exact Mass: 494.36073931g/mol
• Monoisotopic Mass: 494.36073931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107Ų
• XLogP3: 4.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives